Cas no 942922-07-8 (2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine)

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is a boronic ester-functionalized pyrimidine derivative, widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure incorporates a 4-methylpiperazine moiety, enhancing solubility and reactivity in organic synthesis. The presence of the pinacol boronate group ensures stability under typical handling conditions while enabling efficient transmetalation in palladium-catalyzed couplings. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its high purity and consistent performance make it a reliable choice for precision synthesis applications. Proper storage under inert conditions is recommended to maintain its reactivity over time.
2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine structure
942922-07-8 structure
Product Name:2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
CAS No:942922-07-8
MF:C15H25BN4O2
MW:304.195603132248
MDL:MFCD08669592
CID:856291
PubChem ID:16414228
Update Time:2025-05-26

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • 2-(4-Methylpiperazino)pyrimidine-5-boronic acid pinacol ester
    • 2-(4-Methylpiperazin-1-yl)pyrimidine-5-boronic acid pinacol ester
    • (2-(4-METHYLPIPERAZIN-1-YL)PYRIMIDIN-5-YL)BORONIC ACID PINACOL ESTER
    • LGIDGOSYDQTQDO-UHFFFAOYSA-N
    • MB06445
    • OR360008
    • BC001355
    • AX8239971
    • ST24039470
    • C-1
    • 942922-07-8
    • MFCD08669592
    • AS-49897
    • DTXSID30585971
    • AKOS016001025
    • O10023
    • 2-(4-Methyl-1-piperazinyl)pyrimidine-5-boronic Acid Pinacol Ester
    • SY300928
    • A859483
    • FT-0723045
    • 2-(4-methyl-1-piperazinyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
    • SCHEMBL1484840
    • DA-18371
    • MDL： MFCD08669592
    • Inchi： 1S/C15H25BN4O2/c1-14(2)15(3,4)22-16(21-14)12-10-17-13(18-11-12)20-8-6-19(5)7-9-20/h10-11H,6-9H2,1-5H3
    • InChI Key： LGIDGOSYDQTQDO-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC(=NC=2)N2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.20700
  • Monoisotopic Mass: 304.2070562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7

Experimental Properties

  • PSA: 50.72000
  • LogP: 0.53050

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Pricemore >>

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2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Production Method

2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine Related Literature

942922-07-8 (2-(4-Methylpiperazin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine) Related Products

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